Cas no 60212-42-2 (CYCLOPROPANECARBOXYLIC ACID, 2-METHOXY-, TRANS-)

• Product Name: CYCLOPROPANECARBOXYLIC ACID, 2-METHOXY-, TRANS-
• CAS No: 60212-42-2
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 3420206
• PubChem ID: 14269840
• Update Time: 2025-06-09

CYCLOPROPANECARBOXYLIC ACID, 2-METHOXY-, TRANS- Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPANECARBOXYLIC ACID, 2-METHOXY-, TRANS-
• rel-(1R,2R)-2-Methoxycyclopropanecarboxylic acid
• 830-921-0
• (1R,2R)-2-methoxycyclopropanecarboxylic acid
• EN300-650518
• 1932196-47-8
• F71007
• 60212-42-2
• trans-2-Methoxycyclopropanecarboxylicacid
• SCHEMBL2684294
• (1R,2R)-2-methoxycyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-methoxycyclopropane-1-carboxylic acid
• trans-2-Methoxycyclopropanecarboxylic acid
• DTXSID301238013
• DTXCID001668932
• AKOS006388064
• PS-17585

• Inchi： 1S/C5H8O3/c1-8-4-2-3(4)5(6)7/h3-4H,2H2,1H3,(H,6,7)/t3-,4-/m1/s1
• InChI Key： LAWCUGGFTNCCKX-QWWZWVQMSA-N
• SMILES： O(C)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on CYCLOPROPANECARBOXYLIC ACID, 2-METHOXY-, TRANS-

Comprehensive Overview of CYCLOPROPANECARBOXYLIC ACID, 2-METHOXY-, TRANS- (CAS No. 60212-42-2)

CYCLOPROPANECARBOXYLIC ACID, 2-METHOXY-, TRANS- (CAS No. 60212-42-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The trans-2-methoxy cyclopropanecarboxylic acid derivative is particularly notable for its stereochemical configuration, which influences its reactivity and biological activity. Researchers are increasingly exploring its potential as a building block in synthetic chemistry, especially in the development of novel chiral intermediates for drug discovery.

One of the key reasons behind the growing interest in CAS No. 60212-42-2 is its relevance to green chemistry and sustainable synthesis. With the global push toward environmentally friendly processes, this compound’s potential for low-toxicity applications aligns with modern industry trends. Its cyclopropane ring structure, combined with the methoxy group, offers versatility in reactions such as cycloadditions and cross-coupling, making it valuable for fine chemical manufacturing.

In recent years, searches related to "trans-2-methoxy cyclopropanecarboxylic acid uses" and "CAS 60212-42-2 applications" have surged, reflecting its expanding role in medicinal chemistry. The compound’s ability to act as a precursor for bioactive molecules has been highlighted in studies targeting antimicrobial and anti-inflammatory agents. Additionally, its stability under various conditions makes it a candidate for catalysis research, where efficiency and selectivity are paramount.

From an industrial perspective, CYCLOPROPANECARBOXYLIC ACID, 2-METHOXY-, TRANS- is often discussed in the context of high-value chemical synthesis. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to demands for tailor-made intermediates. Its compatibility with microwave-assisted reactions and flow chemistry techniques further enhances its appeal for scalable production.

For those seeking cyclopropane derivatives with specific stereochemistry, CAS No. 60212-42-2 stands out due to its well-defined trans-configuration. This feature is critical in asymmetric synthesis, where enantiomeric purity can dictate the success of a pharmaceutical formulation. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

In conclusion, CYCLOPROPANECARBOXYLIC ACID, 2-METHOXY-, TRANS- represents a compelling case study in the intersection of structural organic chemistry and applied science. Its multifaceted applications—from drug development to material science—underscore its importance in contemporary research. As innovation in synthetic methodologies continues, this compound is poised to remain a focal point for scientists and industries alike.